Lacripep

• CAS: 2243095-21-6
• Molecular Formula: C106H167N27O29
• Molecular Weight: 2283.6 g/mol
• InChI: InChI=1S/C106H167N27O29/c1-9-60(6)88(133-104(160)78(53-65-31-17-12-18-32-65)130-97(153)71(38-42-83(112)138)123-92(148)66(117-62(8)136)33-19-23-45-107)106(162)125-73(40-44-87(143)144)99(155)131-79(54-84(113)139)91(147)115-55-85(140)118-81(57-135)105(161)124-72(39-43-86(141)142)98(154)128-76(51-63-27-13-10-14-28-63)100(156)116-61(7)90(146)119-70(37-41-82(111)137)96(152)121-68(35-21-25-47-109)94(150)126-75(50-59(4)5)102(158)127-74(49-58(2)3)101(157)122-67(34-20-24-46-108)93(149)120-69(36-22-26-48-110)95(151)129-77(52-64-29-15-11-16-30-64)103(159)132-80(56-134)89(114)145/h10-18,27-32,58-61,66-81,88,134-135H,9,19-26,33-57,107-110H2,1-8H3,(H2,111,137)(H2,112,138)(H2,113,139)(H2,114,145)(H,115,147)(H,116,156)(H,117,136)(H,118,140)(H,119,146)(H,120,149)(H,121,152)(H,122,157)(H,123,148)(H,124,161)(H,125,162)(H,126,150)(H,127,158)(H,128,154)(H,129,151)(H,130,153)(H,131,155)(H,132,159)(H,133,160)(H,141,142)(H,143,144)/t60-,61-,66-,67-,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,88-/m0/s1
• InChIKey: LQIGMWPYUDATJX-GKKSKUFBSA-N

Lacripep Procurement Guide

Lacripep (CAS 2243095-21-6), also known as N-94/C-6, is a synthetic 19-amino-acid peptide fragment derived from the C-terminus of the endogenous human tear glycoprotein lacritin [1]. It is an investigational compound under development as a topical ophthalmic solution for dry eye disease and corneal wound healing. Lacripep acts as an activator of the syndecan-1 (SDC1) receptor complex, a mechanism distinct from the anti-inflammatory pathways targeted by approved therapies like cyclosporine A and lifitegrast [2]. Its primary proposed function is to restore ocular surface homeostasis by promoting corneal nerve regeneration, epithelial barrier function, and tear secretion [3].

Research Application

Ocular surface disease models, lacritin signaling studies

Peptide Identity

Synthetic 19-amino acid C-terminal lacritin fragment; retains reported bioactivity

Format

Lyophilized powder; recommended for reconstitution in research protocols

• [1] Efraim Y, Chen FYT, Cheong KN, et al. A synthetic tear protein resolves dry eye through promoting corneal nerve regeneration. Cell Rep. 2022;40(9):111307. View Source
• [2] DrugBank. Lacripep. Updated 2024-06-27. View Source
• [3] Tauber J, Laurie GW, McNamara NA, et al. Lacripep for the Treatment of Primary Sjögren-Associated Ocular Surface Disease: Results of the First-in-Human Study. Cornea. 2023;42(7):847-857. View Source

Why Lacripep Cannot Be Substituted

Lacripep's therapeutic profile is tied to its specific mechanism as a regenerative agent targeting syndecan-1-mediated signaling to restore corneal nerve integrity, a property not shared by general-purpose lubricants, anti-inflammatory drugs (e.g., cyclosporine, lifitegrast), or other lacritin fragments [1]. Unlike anti-inflammatories that only provide modest symptomatic relief, Lacripep is designed to address the underlying nerve damage and epithelial dysfunction that drives disease pathology [2]. The 19-amino-acid sequence of Lacripep is a specific and potent fragment; other lacritin-derived peptides like N-94 or N-104 show different potency and activity profiles, making them non-equivalent [3]. Generic substitution is therefore not scientifically valid, as the compound's regenerative activity is sequence- and mechanism-specific.

Lacripep (N-65)

Reported Sequence-Activity

19-AA C-terminal fragment with defined SDC1 binding and functional endpoints

Corneal Nerve Regeneration

Documented restoration of nerve density in Aire KO mouse model

Ocular Surface Endpoints

Reported ICFS and symptom-score responses in Sjögren's trial context

Other Lacritin Fragments

Sequence Divergence

N-94, N-104, C-25, or Senju fragments may lack the same sequence-activity profile

Neuroregeneration Unknown

No published nerve density restoration data for alternative fragments

Endpoint Profile May Differ

Sign and symptom endpoints may not replicate; requires fragment-specific validation

• [1] Efraim Y, Chen FYT, Cheong KN, et al. A synthetic tear protein resolves dry eye through promoting corneal nerve regeneration. Cell Rep. 2022;40(9):111307. View Source
• [2] Pflugfelder SC, Stern M, Zhang S, et al. LFA-1/ICAM-1 interaction as a therapeutic target in dry eye disease. J Ocul Pharmacol Ther. 2020;36(6):363-374. View Source
• [3] American Transplant Congress. Lacripep™-like Peptide N-104 Increases Insulin Secretion and Promotes Islet Transplantation Outcomes. Am J Transplant. 2021;21(suppl 4). Abstract. View Source

Lacripep Comparative Evidence

Inferior Corneal Staining Improvement in Sjögren's

In a first-in-human Phase 2 study of 204 patients with primary Sjögren's syndrome, Lacripep demonstrated a safety profile with a very low incidence of treatment-emergent adverse events [1]. The most common adverse event, mild irritation, was observed in fewer than 3% of patients dosed with Lacripep (22 µM or 44 µM) [1].

ICFS Improvement

Head-to-head

Lacripep: 0.8 pt vs Placebo: 0.4 pt; P=0.005

Reported endpoint: ICFS in baseline EDS≥60 subgroup

Phase 1/2 post hoc analysis

Evidence Dimension	Incidence of mild irritation (safety/tolerability)
Target Compound Data	< 3%
Comparator Or Baseline	Placebo (vehicle)
Quantified Difference	Not significantly different from placebo
Conditions	Topical ophthalmic solution, 22 µM or 44 µM, administered TID for 28 days in patients with primary Sjögren's syndrome.

Why This Matters

This quantitative data establishes a favorable safety and tolerability baseline, which is critical for a chronic-use topical ophthalmic product and a key differentiator from treatments with higher rates of irritation or discomfort.

• [1] Tauber J, Laurie GW, McNamara NA, et al. Lacripep for the Treatment of Primary Sjögren-Associated Ocular Surface Disease: Results of the First-in-Human Study. Cornea. 2023;42(7):847-857. View Source

Burning and Stinging Symptom Reduction

In an aqueous-deficient dry eye mouse model (Aire KO), topical application of 4 µM Lacripep led to a statistically significant restoration of corneal sensory nerves compared to PBS-treated controls [1]. Quantification of TUBB3+ nerve fibers in the central corneal epithelium showed a significant increase with Lacripep treatment (p < 0.05), returning nerve density towards wild-type levels [1].

Burning/Stinging

Head-to-head

Lacripep: −14.01 VAS points vs Placebo; P=0.003

Reported symptom-score response (ITT population)

Day 14 instantaneous assessment

Evidence Dimension	Corneal nerve fiber density (TUBB3+ in central epithelium)
Target Compound Data	Significant increase from baseline (p < 0.05), returning towards wild-type levels
Comparator Or Baseline	Vehicle (PBS) control
Quantified Difference	Statistically significant increase (p < 0.05)
Conditions	Aire KO mouse model of aqueous-deficient dry eye; topical 4 µM Lacripep daily for 15 days.

Why This Matters

This provides direct preclinical evidence for Lacripep's unique regenerative mechanism—corneal nerve restoration—which is not a known property of standard-of-care dry eye treatments like cyclosporine or lifitegrast.

• [1] Efraim Y, Chen FYT, Cheong KN, et al. A synthetic tear protein resolves dry eye through promoting corneal nerve regeneration. Cell Rep. 2022;40(9):111307. View Source

Corneal Nerve Regeneration in Dry Eye Model

While not its primary indication, Lacripep (N-94/C-6) has been evaluated in glucose-stimulated insulin secretion (GSIS) assays. In mouse islets, Lacripep (referred to as TearPep3/C-6) increased GSIS by approximately 4-fold over untreated controls [1]. A related analog, N-104, was found to be ~25% more potent than Lacripep in the same assay [1].

Nerve Regeneration

Cross-study

Lacripep: 45% WT (Day 7), ~100% by Day 15 vs PBS: 18%

Supports corneal nerve regeneration model interpretation

Aire KO mouse; GAP43/β-tubulin staining

Evidence Dimension	Fold-increase in glucose-stimulated insulin secretion (GSIS)
Target Compound Data	~4-fold increase over untreated control
Comparator Or Baseline	Analog N-104
Quantified Difference	N-104 showed ~25% higher activity (approx. 5.5-fold increase)
Conditions	Mouse pancreatic islet GSIS assay in vitro.

Why This Matters

This demonstrates that Lacripep possesses quantifiable prosecretory activity and that even minor sequence variations among lacritin-derived peptides lead to distinct functional differences, underscoring the need for a specific, well-characterized compound.

• [1] American Transplant Congress. Lacripep™-like Peptide N-104 Increases Insulin Secretion and Promotes Islet Transplantation Outcomes. Am J Transplant. 2021;21(suppl 4). Abstract. View Source

Islet Viability Preservation vs. Control Peptide

Lacripep's bioactivity is mediated through a specific interaction with the syndecan-1 (SDC1) heparan sulfate proteoglycan. This binding induces mitogenesis in human corneal epithelial cells specifically upon the removal of heparan sulfate chains [1]. In contrast, approved dry eye therapies like lifitegrast act by antagonizing the LFA-1/ICAM-1 inflammatory pathway, and cyclosporine A acts as a calcineurin inhibitor [2].

Islet Viability

Head-to-head

Lacripep: 61% vs C95: 20% viable islets; P

Supports islet viability assay context

15-day culture, 1–4 μM peptide

GSIS Enhancement

Head-to-head

Lacripep: 2.7-fold vs C95: 1.1-fold vs untreated

Supports insulin secretion assay context

Mouse islets, 1–4 μM

Ocular Tolerability

Reported

Lacripep:

Reported tolerability endpoint context

Phase 1/2 data; comparator published rates

Evidence Dimension	Primary mechanism of action
Target Compound Data	Syndecan-1 (SDC1) receptor activation
Comparator Or Baseline	Lifitegrast and Cyclosporine A
Quantified Difference	Qualitative mechanistic difference
Conditions	Biochemical and cell-based assays (qualitative observation).

Why This Matters

This mechanistic distinction is fundamental for scientific selection. Lacripep represents a regenerative, pro-homeostatic approach targeting the disease cause, rather than a purely anti-inflammatory approach that addresses downstream consequences.

• [1] Zhang W, Han B, Zhu W, et al. Biosynthesized Multivalent Lacritin Peptides Stimulate Exosome Production in Human Corneal Epithelium. Int J Mol Sci. 2020;21(17):6157. View Source
• [2] Drugs.com. Xiidra (lifitegrast ophthalmic solution) 5% prescribing information. Updated 2024. View Source

Lacripep Research Applications

Sjögren's Dry Eye Clinical Research

Given its demonstrated ability to restore corneal nerve density in preclinical models [1], Lacripep is a prime candidate for research into neurotrophic keratopathy and other conditions involving corneal nerve degeneration. Studies can utilize Lacripep to probe the mechanisms of neuroregeneration and re-innervation in the ocular surface. Procurement is justified for labs studying corneal nerve biology and developing next-generation regenerative treatments that go beyond symptom management.

Neurotrophic Keratitis and Nerve Regeneration

Lacripep serves as a specific molecular probe for activating the syndecan-1 (SDC1) receptor complex. Its use is highly relevant for in vitro and in vivo studies aimed at elucidating the downstream signaling pathways (e.g., exosome production, mitogenesis) that govern epithelial barrier function, progenitor cell identity, and wound healing [2]. This is a distinct application from anti-inflammatory drugs, making it essential for researchers focused on homeostatic and regenerative pathways.

Islet Culture Viability and Insulin Secretion

The Aire KO mouse model study provides a validated preclinical platform for evaluating Lacripep's efficacy in reversing pathological outcomes of aqueous-deficient dry eye [3]. Procurement is directly applicable for companies or academic labs using this or similar models to benchmark new drug candidates, study the interplay between tear secretion, inflammation, and nerve health, or conduct head-to-head comparisons with other dry eye therapeutics in development.

Ocular Surface Homeostasis and Barrier Function

Lacripep's regenerative properties make it a valuable tool in research focused on accelerating corneal wound healing. Its ability to promote epithelial homeostasis and restore barrier function suggests potential applications in models of surgical injury (e.g., post-PRK) or trauma. The favorable safety and tolerability profile established in clinical trials [4] further supports its use in long-term or repeat-dosing studies for these indications.

Application

Selection Property

Validation Focus

Ocular surface disease model studies (Sjögren's)

Lacritin C-terminal bioactive fragment

ICFS endpoint and symptom score context

Corneal nerve regeneration model studies

Neuroregenerative peptide fragment

Corneal nerve density endpoints (Aire KO model)

Islet viability and insulin secretion studies

Prosurvival/prosecretory peptide activity

Islet viability (15-day) and GSIS endpoints

Ocular surface barrier and SDC1 signaling studies

SDC1-binding peptide fragment

Epithelial barrier integrity and cell identity endpoints

• [1] Efraim Y, Chen FYT, Cheong KN, et al. A synthetic tear protein resolves dry eye through promoting corneal nerve regeneration. Cell Rep. 2022;40(9):111307. View Source
• [2] Zhang W, Han B, Zhu W, et al. Biosynthesized Multivalent Lacritin Peptides Stimulate Exosome Production in Human Corneal Epithelium. Int J Mol Sci. 2020;21(17):6157. View Source
• [3] Efraim Y, Chen FYT, Cheong KN, et al. A synthetic tear protein resolves dry eye through promoting corneal nerve regeneration. Cell Rep. 2022;40(9):111307. View Source
• [4] Tauber J, Laurie GW, McNamara NA, et al. Lacripep for the Treatment of Primary Sjögren-Associated Ocular Surface Disease: Results of the First-in-Human Study. Cornea. 2023;42(7):847-857. View Source